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Compound of Interest

Compound Name: Myristyl Acetate

Cat. No.: B107315 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential guidance on the safe handling and

disposal of Myristyl Acetate, also known as Tetradecyl acetate. The following procedures are

designed to minimize risk and ensure a safe laboratory environment.

Physical and Chemical Properties
Myristyl Acetate is a clear, colorless oily liquid. It is soluble in chloroform and methanol, but

insoluble in water.[1][2] Key quantitative data are summarized below for easy reference.

Property Value

Molecular Formula C₁₆H₃₂O₂

Melting Point 14°C[2][3]

Boiling Point 299.00 to 301.00 °C @ 760.00 mm Hg[1]

Flash Point 133.33 °C (272.00 °F)[1]

Density 0.8561 g/cm³ (estimate)[3]

Vapor Pressure 0.001000 mmHg @ 25.00 °C (estimate)[1]

Solubility in water 0.03693 mg/L @ 25 °C (estimate)[1]

Storage Temperature 2-8°C[2][4]
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Hazard Identification and Personal Protective
Equipment (PPE)
While some sources indicate minimal hazards, others classify Myristyl Acetate with the

following GHS hazard statements: Harmful if swallowed, Causes skin irritation, and Causes

serious eye irritation.[3] Therefore, a cautious approach to handling is essential. The following

personal protective equipment is mandatory when handling Myristyl Acetate to prevent

exposure.

PPE Category Item Specifications

Eye Protection
Chemical safety goggles or a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

used in conjunction with

goggles when there is a

significant risk of splashing.[5]

[6]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[5] Ensure

gloves are long enough to

cover the wrists.

Body Protection
Laboratory coat or chemical-

resistant apron

A lab coat with long sleeves is

required.[5][7] For larger

quantities or tasks with a

higher splash risk, a chemical-

resistant apron should be worn

over the lab coat.[5]

Footwear Closed-toe shoes
Shoes must fully enclose the

feet.[6][7]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing the risks associated with

Myristyl Acetate.
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1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[4][8]

Assemble all necessary equipment and materials before beginning work.

Don all required personal protective equipment.

2. Handling:

Avoid contact with skin, eyes, and clothing.[8][9]

Do not eat, drink, or smoke in the work area.[5]

Use non-sparking tools to prevent fire hazards.[4][8]

Measure and transfer the chemical carefully to avoid splashes and the generation of

aerosols.

3. Storage:

Store Myristyl Acetate in a tightly closed container in a dry, cool, and well-ventilated place.

[1][4][8]

The recommended storage temperature is between 2-8°C.[2][4]

Store away from incompatible materials such as oxidizing agents.[10]

4. In Case of a Spill:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[8][10]

Clean the spill area thoroughly.
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Disposal Plan
Proper disposal of Myristyl Acetate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[10]

Containerization: Collect all Myristyl Acetate waste, including contaminated materials like

gloves and absorbent pads, in a clearly labeled, sealed container.

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[8] Do not discharge to

sewer systems.[8]

Packaging Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for

other purposes before disposing of it in a sanitary landfill.[8]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Myristyl Acetate from

preparation to disposal.

Preparation

Handling

Post-Experiment
Waste Management

Don PPE Measure & Transfer Carefully
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Perform Experiment
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Remove PPE
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Caption: Workflow for the safe handling of Myristyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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